Methyl 8-fluoroisoquinoline-3-carboxylate

• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• IUPAC Name: methyl 8-fluoroisoquinoline-3-carboxylate
• InChI: InChI=1S/C11H8FNO2/c1-15-11(14)10-5-7-3-2-4-9(12)8(7)6-13-10/h2-6H,1H3
• InChI Key: MWZAKFWUHOAVRW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C2C(=C1)C=CC=C2F

Description

Methyl 8-fluoroisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Acetylamino-3-(2-[1,3]dioxan-2-yl-3-fluoro-phenyl)-acrylic acid methyl ester (10.6 g, 32.8 mmol) and pyridinium para-toluene sulfonate (2.06 g, 8.2 mmol) are heated to reflux for 20 hours in an acetone/water (120 ml/15 ml) mixture. The solvents are removed by evaporation and the aqueous residue is extracted with ethylacetate. The organic layer is washed with brine and dried over MgSO4 and evaporated. The crude product is recrystallised from ethylacetate/ether to afford 5.1 g of the desired compound. MS (ES+): m/e=206.2 (MH+)